(6-Chloro-4,5-dimethyl-pyridazin-3-yl)-pyridin-2-yl-methanone
Cat. No. B8274621
M. Wt: 247.68 g/mol
InChI Key: JJALUOVNEDURHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08481542B2
Procedure details
3,6-Dichloro-4,5-dimethyl-pyridazine (1.00 g, 5.65 mmol) is added to a dry 250-ml round-bottom flask under N2 followed by THF (50 mL) and pyridin-2-yl-acetonitrile (800 mg, 7.68 mmol). The reaction is degassed for 30 min. NaHMDS (1.0 M, 14.13 mL, 14.13 mmol) is added and the reaction is stirred overnight. The reaction mixture is transferred to a beaker and air stirred vigorously for several hours. The reaction mixture is quenched with saturated sodium bicarbonate solution. The organics are extracted with dichloromethane. The combined organic layers are washed with brine and dried over Na2SO4, filtered and concentrated under reduced pressure. The crude material is purified via flash chromatography on silica gel (0-20% methanol in CH2Cl2) to afford the title compound (616 mg, 44%).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:3]=[N:4][C:5](Cl)=[C:6]([CH3:9])[C:7]=1[CH3:8].[N:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[CH2:17]C#N.C[Si]([N-][Si](C)(C)C)(C)C.[Na+].C1C[O:33]CC1>>[Cl:1][C:2]1[N:3]=[N:4][C:5]([C:17]([C:12]2[CH:13]=[CH:14][CH:15]=[CH:16][N:11]=2)=[O:33])=[C:6]([CH3:9])[C:7]=1[CH3:8] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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|
Type
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reactant
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|
Smiles
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ClC=1N=NC(=C(C1C)C)Cl
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Step Two
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Name
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|
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Quantity
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800 mg
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|
Type
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reactant
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Smiles
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N1=C(C=CC=C1)CC#N
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Step Three
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Name
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|
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Quantity
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14.13 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)[N-][Si](C)(C)C.[Na+]
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Step Four
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Name
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|
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C1CCOC1
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the reaction is stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction is degassed for 30 min
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|
Duration
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30 min
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STIRRING
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Type
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STIRRING
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|
Details
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stirred vigorously for several hours
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CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction mixture is quenched with saturated sodium bicarbonate solution
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The organics are extracted with dichloromethane
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WASH
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Type
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WASH
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Details
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The combined organic layers are washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The crude material is purified via flash chromatography on silica gel (0-20% methanol in CH2Cl2)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
|
|
Smiles
|
ClC1=C(C(=C(N=N1)C(=O)C1=NC=CC=C1)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 616 mg | |
| YIELD: PERCENTYIELD | 44% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
